5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile
Overview
Description
5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile is a synthetic organic compound . It has a CAS Number of 1200536-25-9 and a molecular weight of 187.18 . The IUPAC name for this compound is 5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile .
Molecular Structure Analysis
The InChI code for 5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile is 1S/C10H6FN3/c11-9-2-3-10(8(6-9)7-12)14-5-1-4-13-14/h1-6H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile has a molecular weight of 187.18 . Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Pharmaceutical Research
“5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile” is used in pharmaceutical research due to its potential biological activities . It’s a part of the benzoxazole analogues that exhibit a number of biological activities including anticancer, antifungal, antituberculosis, mPGES-1 inhibitor, 5-HT receptor antagonist, CETP inhibitor, and antiplasmodial activities .
Antiviral Activity
Indole derivatives, which include “5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile”, have shown antiviral activity. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives also possess anti-inflammatory activity. This makes “5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile” a potential candidate for the development of new anti-inflammatory drugs .
Anticancer Activity
“5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile” has shown potential in anticancer research. In one study, a compound containing this molecule showed superior anti-proliferative activity in both LNCaP and PC-3 cells .
Antioxidant Activity
Indole derivatives, including “5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile”, have demonstrated antioxidant activity, which is crucial in the prevention of diseases caused by oxidative stress .
Molecular Magnets
In the field of material science, “5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile” has been used in the design of new paramagnetic ligands for obtaining molecular magnets featuring high TC .
Safety and Hazards
properties
IUPAC Name |
5-fluoro-2-pyrazol-1-ylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6FN3/c11-9-2-3-10(8(6-9)7-12)14-5-1-4-13-14/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVPLMBQRERFCPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=C(C=C(C=C2)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-2-(1H-pyrazol-1-yl)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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